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Compound of Interest

Compound Name: 2,2-Dimethylbutanal

Cat. No.: B1614802

Despite its defined chemical structure, 2,2-Dimethylbutanal remains a molecule of untapped
potential within the scientific community, with a notable absence of dedicated research into its
biological activities and therapeutic applications. A comprehensive review of existing scientific
literature reveals a significant knowledge gap, particularly in the realms of pharmacology, cell
biology, and drug discovery.

Currently, information on 2,2-Dimethylbutanal is predominantly confined to chemical
databases and supplier catalogues, which detail its basic physicochemical properties.
However, there is a distinct lack of in-depth studies exploring its potential interactions with
biological systems, its mechanism of action, or its effects on cellular signaling pathways. This
scarcity of research presents both a challenge and an opportunity for researchers, scientists,
and drug development professionals.

Chemical and Physical Properties

A summary of the known quantitative data for 2,2-Dimethylbutanal is presented below. It is
important to note that this information is primarily derived from chemical suppliers and
databases, rather than from peer-reviewed research focused on its biological applications.
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Property Value Reference
Molecular Formula CeH120 [L1][2][3][4]
Molecular Weight 100.16 g/mol [1112][31[4]
CAS Number 2094-75-9 [1][21[3]
Appearance Liquid [2]

Boiling Point 103 °C [2]

Density 0.801 g/mL [2]

SMILES CCC(C)(C)C=0 [1][3]
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Potential Areas for Future Research

The structural features of 2,2-Dimethylbutanal, specifically its branched-chain aldehyde
nature, suggest several avenues for future investigation. Branched-chain aldehydes are known
to be involved in various biological processes, primarily as flavor and aroma compounds, and
are products of amino acid metabolism.[5] However, the specific roles of 2,2-Dimethylbutanal
have not been elucidated.

Hypothetical Research Workflow

Given the lack of existing biological data, a foundational research program to investigate the
potential of 2,2-Dimethylbutanal would likely follow a structured workflow. This would begin
with initial screening to identify any biological activity, followed by more in-depth studies to
determine its mechanism of action and potential for therapeutic development.
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Phase 1: Initial Screening

2,2-Dimethylbutanal Synthesis & Purification

In vitro Cytotoxicity Assays

(e.g., MTT, LDH) Broad Panel Receptor Binding Assays Enzyme Inhibition Screening
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Structure-Activity Relationship (SAR) Studies
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Synthesis of Analogs

'

In vivo Animal Model Testing

Metabolic Stability Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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